Cas no 2463-63-0 (2-Heptenal)

• Product Name: 2-Heptenal
• CAS No: 2463-63-0
• MF: C₇H₁₂O
• MW: 112.169582366943
• CID: 265382
• PubChem ID: 17167
• Update Time: 2025-04-19

2-Heptenal Chemical and Physical Properties

Names and Identifiers

• 2-Heptenal
• 2-Hepten-1-al
• hept-2-enal
• butylacrolein
• NS00021928
• n-hept-2-enal
• SB85381
• CHEBI:61724
• FT-0695030
• FT-0637756
• NDFKTBCGKNOHPJ-UHFFFAOYSA-N
• SY036888
• Epitope ID:143638

• Inchi： 1S/C7H12O/c1-2-3-4-5-6-7-8/h5-7H,2-4H2,1H3
• InChI Key： NDFKTBCGKNOHPJ-UHFFFAOYSA-N
• SMILES： O=CC=CCCCC

Computed Properties

• Exact Mass: 112.08886
• Monoisotopic Mass: 112.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 74.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 2.1

Experimental Properties

• Color/Form: Colorless non fixed liquid; Spicy green, with a little fat aroma
• Density: 0.857 g/mL at 25 °C(lit.)
• Boiling Point: 90-91 °C50 mm Hg(lit.)
• Flash Point: 128 °F
• Refractive Index: n20/D 1.450(lit.)
• PSA: 17.07
• LogP: 1.93170
• FEMA: 3165

2-Heptenal Security Information

• Hazardous Material transportation number：UN 1988 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-20/21-43
• Safety Instruction： 16-36/37
• FLUKA BRAND F CODES：10-23
• RTECS：MJ8795000
• Hazardous Material Identification：
• Risk Phrases：10-20/21-43
• Storage Condition：Cold storage (+4 ° C) + flammable area

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Medium-chain aldehydes